Cas no 400-89-5 (Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate)

Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate is a fluorosulfonylated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive fluorosulfonyl group (–SO₂F) and an ester moiety, enabling versatile functionalization in cross-coupling reactions or as a precursor for sulfonamide derivatives. The hydroxyl group at the ortho position further enhances its utility in chelation or directed metalation. This compound is valued for its stability under controlled conditions and its role in introducing fluorosulfonyl groups into complex molecules, a critical step in drug discovery and material science. Proper handling is required due to its potential reactivity with nucleophiles.
Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate structure
400-89-5 structure
Product Name:Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate
CAS No:400-89-5
MF:C8H7FO5S
MW:234.201585054398
MDL:MFCD28968600
CID:5085409
PubChem ID:122236139
Update Time:2025-10-29

Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate
    • methyl 5-fluorosulfonyl-2-hydroxybenzoate
    • EN300-224245
    • CS-0526921
    • Benzoic acid, 5-(fluorosulfonyl)-2-hydroxy-, methyl ester
    • E84322
    • BS-52537
    • 400-89-5
    • Z2216274512
    • Methyl5-(fluorosulfonyl)-2-hydroxybenzoate
    • MDL: MFCD28968600
    • Inchi: 1S/C8H7FO5S/c1-14-8(11)6-4-5(15(9,12)13)2-3-7(6)10/h2-4,10H,1H3
    • InChI Key: AZJGDYOQCBVOGQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C(=O)OC)C=1)O)(=O)(=O)F

Computed Properties

  • Exact Mass: 233.99982266g/mol
  • Monoisotopic Mass: 233.99982266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 89

Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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